3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide
Overview
Description
3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide, also known as BFT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BFT is a tetrazole derivative that belongs to the class of benzamides, and it has been shown to exhibit a range of biological activities that make it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been shown to interact with the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to induce apoptosis in cancer cells, which suggests that it may have potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
One advantage of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is that it is relatively easy to synthesize using standard laboratory techniques. Additionally, 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been shown to exhibit a range of biological activities, which makes it a promising candidate for drug development. However, one limitation of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects and interactions with other drugs.
Future Directions
There are several future directions for research on 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide. One potential area of research is the development of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide-based drugs for the treatment of inflammation, pain, and epilepsy. Another potential area of research is the investigation of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide as an anticancer agent, particularly for the treatment of solid tumors. Additionally, further research is needed to elucidate the mechanism of action of 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide and to identify potential side effects and drug interactions.
Scientific Research Applications
3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. 3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide has also been investigated for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
3-bromo-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrFN5O/c16-11-3-1-2-10(8-11)15(23)18-9-14-19-20-21-22(14)13-6-4-12(17)5-7-13/h1-8H,9H2,(H,18,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMFZPEKTKUUQIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrFN5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.